Cas no 1934923-80-4 (1-(1-methylcyclohexyl)ethane-1,2-diol)

• Product Name: 1-(1-methylcyclohexyl)ethane-1,2-diol
• CAS No: 1934923-80-4
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 5824950
• PubChem ID: 130950655
• Update Time: 2025-06-29

1-(1-methylcyclohexyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylcyclohexyl)ethane-1,2-diol
• 1934923-80-4
• EN300-2001082

• Inchi： 1S/C9H18O2/c1-9(8(11)7-10)5-3-2-4-6-9/h8,10-11H,2-7H2,1H3
• InChI Key： MLPOTRTUGJUCHC-UHFFFAOYSA-N
• SMILES： OC(CO)C1(C)CCCCC1

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.5Ų

Additional information on 1-(1-methylcyclohexyl)ethane-1,2-diol

1-(1-Methylcyclohexyl)ethane-1,2-diol (CAS No. 1934923-80-4): A Comprehensive Overview

1-(1-Methylcyclohexyl)ethane-1,2-diol, identified by the CAS registry number 1934923-80-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a cyclohexyl group and a diol functional group, has garnered attention due to its potential in drug design, polymer synthesis, and as a precursor for advanced materials. Recent studies have highlighted its role in enhancing the performance of bio-based polymers and its compatibility with sustainable chemical processes.

The molecular structure of 1-(1-methylcyclohexyl)ethane-1,2-diol consists of a cyclohexane ring substituted with a methyl group at the 1-position and an ethane-1,2-diol moiety. This arrangement imparts the compound with both hydrophilic and hydrophobic properties, making it suitable for applications that require amphiphilic behavior. The diol group facilitates hydrogen bonding, which is crucial for its interaction with polar solvents and biomolecules. Recent research has demonstrated that this property can be leveraged to improve the solubility of drugs in aqueous media, thereby enhancing their bioavailability.

In terms of synthesis, 1-(1-methylcyclohexyl)ethane-1,2-diol can be prepared via various routes, including oxidation of diols or through enzymatic catalysis. One notable advancement in its synthesis involves the use of biocatalysts, which not only improve yield but also reduce environmental impact. For instance, studies published in 2023 have shown that employing lipase-catalyzed epoxidation can selectively produce this compound with high enantiomeric excess, making it valuable for chiral drug intermediates.

The applications of CAS No. 1934923-80-4 extend beyond pharmaceuticals. In polymer chemistry, this compound serves as a building block for synthesizing polyurethanes and other polymeric materials with tailored mechanical properties. Its ability to form strong intermolecular hydrogen bonds contributes to the formation of robust polymer networks. Recent findings indicate that incorporating this diol into polymer matrices can significantly enhance their thermal stability and resistance to environmental stressors.

In addition to its chemical applications, 1-(1-methylcyclohexyl)ethane-1,2-diol has shown promise in green chemistry initiatives. Its use as a renewable resource-derived intermediate aligns with global efforts to transition towards sustainable chemical processes. Researchers have explored its potential as a bio-based alternative to petroleum-derived diols, thereby reducing carbon footprint in manufacturing sectors.

The safety profile of CAS No. 1934923-80-4 is another critical aspect that has been thoroughly investigated. Toxicological studies have demonstrated that it exhibits low toxicity under standard conditions; however, prolonged exposure or high concentrations may pose risks. Regulatory bodies have established guidelines for handling this compound to ensure worker safety and environmental protection.

In conclusion, 1-(1-methylcyclohexyl)ethane-1,2-diol (CAS No. 1934923-80-4) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern material science and pharmaceutical development.